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Compound of Interest

Compound Name: AZD8329

Cat. No.: B1684384

This document provides a detailed protocol for conducting long-term animal studies to evaluate
the efficacy and safety of AZD8329, a selective inhibitor of 11(3-hydroxysteroid dehydrogenase
type 1 (11B3-HSD1).

Introduction

AZD8329 is a potent and selective small molecule inhibitor of 113-hydroxysteroid
dehydrogenase type 1 (113-HSD1).[1] This enzyme is responsible for the intracellular
conversion of inactive cortisone to the active glucocorticoid, cortisol.[2][3] Elevated local
cortisol concentrations in tissues like the liver and adipose tissue are implicated in the
pathophysiology of metabolic syndrome, including obesity, insulin resistance, and type 2
diabetes.[2][4] By inhibiting 113-HSD1, AZD8329 aims to reduce local cortisol levels, thereby
ameliorating the features of metabolic disease.[4][5] Long-term animal studies are essential to
characterize the chronic efficacy and safety profile of AZD8329. This protocol outlines a
comprehensive approach for such an evaluation in a diet-induced obesity mouse model.[6][7]

Signaling Pathway of AZD8329

The mechanism of action for AZD8329 is centered on the inhibition of the 113-HSD1 enzyme,
which reduces the intracellular concentration of active cortisol and subsequently modulates the
downstream effects of glucocorticoid receptor activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. AZD8329 [openinnovation.astrazeneca.com]

2. Continuous inhibition of 11B-hydroxysteroid dehydrogenase type | in adipose tissue leads
to tachyphylaxis in humans and rats but not in mice - PMC [pmc.ncbi.nlm.nih.gov]

o 3. Acute Inhibition of 11(3-Hydroxysteroid Dehydrogenase Type-1 Improves Memory in
Rodent Models of Cognition - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Novel acidic 11p3-hydroxysteroid dehydrogenase type 1 (11p3-HSD1) inhibitor with reduced
acyl glucuronide liability: the discovery of 4-[4-(2-adamantylcarbamoyl)-5-tert-butyl-pyrazol-1-
yl]lbenzoic acid (AZD8329) - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. academic.oup.com [academic.oup.com]

¢ 6. Targeting osteoblastic 11(3-HSD1 to combat high-fat diet-induced bone loss and obesity -
PMC [pmc.ncbi.nlm.nih.gov]

e 7. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Application Notes and Protocols: AZD8329 for Long-
Term Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684384#azd8329-treatment-protocol-for-long-term-
animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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